Cas no 182803-25-4 (Butanedioic acid, 2,2-dimethyl-, 4-octyl ester)

• Product Name: Butanedioic acid, 2,2-dimethyl-, 4-octyl ester
• CAS No: 182803-25-4
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1375266
• Update Time: 2024-08-14

Butanedioic acid, 2,2-dimethyl-, 4-octyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,2-dimethyl-, 4-octyl ester

• Inchi： 1S/C14H26O4/c1-5-7-9-11(8-6-2)18-13(17)14(3,4)10-12(15)16/h11H,5-10H2,1-4H3,(H,15,16)
• InChI Key： PSRVQLUBUXTVDK-UHFFFAOYSA-N
• SMILES： C(OC(CCCC)CCC)(=O)C(C)(C)CC(O)=O

Computed Properties

• Exact Mass: 257.17535

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 366.1±25.0 °C(Predicted)
• PSA: 66.43
• pka: 4.53±0.28(Predicted)